Cas no 1361704-33-7 (5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine)

• Product Name: 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361704-33-7
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927069
• Update Time: 2025-10-29

5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-11-5-7(10(15)6-16-11)12-8(13)3-2-4-9(12)14/h2-6H,1H3
• InChI Key： FMHPHOWOYSCFAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CN=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine

Introduction to 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine (CAS No. 1361704-33-7)

5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine, with the CAS number 1361704-33-7, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This pyridine derivative exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple chlorine atoms and a methoxy group on the pyridine ring imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound's molecular structure, characterized by a pyridine core substituted with chloro and methoxy groups, contributes to its utility in medicinal chemistry. Specifically, the electron-withdrawing nature of the chlorine atoms enhances electrophilic aromatic substitution reactions, while the methoxy group can participate in nucleophilic additions and other functionalization processes. These features make 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine a crucial building block for designing novel therapeutic agents.

In recent years, researchers have explored the potential of this compound in developing new drugs targeting various diseases. One notable area of interest is its application in antiviral and anticancer research. The structural motif of 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine has been incorporated into molecules that exhibit inhibitory effects on viral proteases and kinases, suggesting its role in combating infectious diseases. Additionally, studies have shown that derivatives of this compound can interfere with key signaling pathways involved in cancer cell proliferation, making it a promising candidate for oncology applications.

The synthesis of 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. Common synthetic routes include chlorination and methylation reactions on pre-functionalized pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity. These synthetic methodologies underscore the compound's importance in industrial-scale production for pharmaceutical applications.

The pharmacological properties of 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine have been extensively studied in preclinical models. Researchers have observed that modifications to its structure can significantly alter its biological activity. For instance, replacing one of the chlorine atoms with a fluorine atom can enhance binding affinity to specific protein targets. Such structural optimizations are critical in drug discovery, where subtle changes can lead to improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine has found utility in materials science. Its ability to act as a ligand in coordination chemistry has led to the development of novel catalysts for organic transformations. These catalysts are employed in industrial processes to synthesize complex molecules more efficiently. The compound's role in advancing green chemistry is particularly noteworthy, as it enables sustainable synthetic routes with minimal environmental impact.

The future prospects of 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine are promising, with ongoing research aimed at uncovering new applications and improving existing ones. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.

In conclusion, 5-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine (CAS No. 1361704-33-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions to global challenges. As scientific understanding advances, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemistry.